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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765

An In-Depth Technical Guide to 2-Phenyl-2-propanol

Introduction

2-Phenyl-2-propanol, also known by synonyms such as a,a-dimethylbenzyl alcohol and
dimethyl phenyl carbinol, is a tertiary alcohol with significant applications in various scientific
and industrial fields.[1] It serves as a crucial intermediate in organic synthesis, finding use in
the pharmaceutical, agrochemical, and dyestuff industries.[1][2] Furthermore, it is recognized
as the primary metabolite of cumene, making it a valuable biomarker for monitoring cumene
exposure in occupational health settings.[3] This guide provides a comprehensive overview of

its chemical properties, synthesis protocols, metabolic pathways, and analytical methodologies
for its detection.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Phenyl-2-propanol is presented in the
table below.
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Property Value

CAS Number 617-94-7

Molecular Formula CoH120

Molecular Weight 136.19 g/mol [1][4]

Appearance \.Nhi'te to pale ye.zllow solid; colorless to yellow
liquid after melting[1][2][3]

Melting Point 28-32 °C[2][3]

Boiling Point 202 °C[2][3]

Density 0.973 g/cm?3 at 25 °C[2][3]

Solubility in water Practically insoluble[2][3]

Solubility in organic solvents Soluble in ethanol and benzene[3][5]

Refractive Index (n20/D) 1.5196

Toxicological Data

The following table summarizes the available acute toxicity data for 2-Phenyl-2-propanol. It is
classified as harmful if swallowed and can cause skin and eye irritation.

Route of Administration Species LD50 Value

Oral Rat 1300 mg/kg[6]
Oral Mouse 1400 mg/kg[6]
Dermal Rabbit 4300 mg/kgl[6]

Experimental Protocols
Synthesis of 2-Phenyl-2-propanol

1. Grignard Reaction
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A common laboratory-scale synthesis of 2-Phenyl-2-propanol involves the Grignard reaction
between phenylmagnesium bromide and acetone.[1][3]

» Reaction: Phenylmagnesium bromide reacts with acetone in an ethereal solvent, followed by
acidic workup to yield 2-Phenyl-2-propanol.

e General Procedure:

o In a flask, add the aryl or alkyl ester (0.5 mmol) to 1.0 mL of water or 1.0 g of a deep
eutectic solvent (DES) at room temperature.

o Vigorously stir the mixture.

o Rapidly add a solution of the Grignard reagent (2.5 equivalents) to the mixture with
continued vigorous stirring to form an emulsion.

o After 20 seconds, dilute the reaction mixture with 2 mL of water.
o Extract the product with cyclopentyl methyl ether (3 x 3.0 mL).
o Remove the volatile components under reduced pressure.

o Purify the residue by column chromatography on silica gel (hexane/EtOAc, 8/2) to obtain
the desired product.[7]

2. Catalytic Oxidation of Cumene
An alternative synthesis route is the catalytic oxidation of cumene.[8][9]

e Reaction: Cumene is oxidized using oxygen in the presence of a nitrogen-doped carbon
material as a heterogeneous catalyst to produce 2-Phenyl-2-propanol and acetophenone.

[8][°]
e General Procedure:

o Add 10.00 mL of cumene and 100 mg of a solid nitrogen-doped carbon material to a three-
necked flask.
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[e]

Sonicate the mixture for 2 minutes to form a suspension.
o Heat the suspension to 80 °C in an oil bath with magnetic stirring.

o Introduce oxygen at a rate of 10 mL/min and allow the reaction to proceed for 8 hours
under normal pressure.

o After the reaction, separate the solid catalyst by filtration.

o The resulting liquid mixture contains 2-Phenyl-2-propanol, acetophenone, and unreacted
cumene, which can be separated and purified.[8]

Analysis of 2-Phenyl-2-propanol as a Biomarker for
Cumene Exposure

2-Phenyl-2-propanol is the main metabolite of cumene and its presence in urine can be used
as a biomarker of exposure.[3] An analytical method for its detection is described below.

o Methodology: Solid-Phase Microextraction (SPME) from the headspace coupled with Gas
Chromatography-Mass Spectrometry (GC-MS).[10]

e Procedure:

o

Urine samples undergo acid hydrolysis.

[¢]

Derivatization is performed with acetic anhydride and pyridine.

[¢]

A 30 um polydimethylsiloxane SPME fiber is used to sample the derivatized 2-Phenyl-2-
propanol from the headspace.

[¢]

The sample is then analyzed by GC-MS.

o

This method has a reported limit of detection (LOD) of 0.034 mg/L and a limit of
quantification (LOQ) of 0.10 mg/L.[10]

Metabolic Pathway and Analytical Workflow
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The biotransformation of cumene to 2-Phenyl-2-propanol is a key metabolic pathway in
humans and animals exposed to cumene.[11] In inhalation studies with humans, approximately
35% of the inhaled cumene was eliminated as 2-Phenyl-2-propanol.[11] The primary urinary
metabolite is the glucuronide conjugate of 2-Phenyl-2-propanol.[12]

Oxidative

SHETR Metabolism 2-Phenyl-2-propanol Glucuronidation 2-Pheny|-2-p_ropano| Urinary Excretion
glucuronide

Click to download full resolution via product page
Caption: Metabolic pathway of cumene to 2-Phenyl-2-propanol and its subsequent excretion.

The general workflow for the analysis of 2-Phenyl-2-propanol in urine as a biomarker is
depicted below.
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Caption: Workflow for the analysis of 2-Phenyl-2-propanol in urine.
Applications and Safety
2-Phenyl-2-propanol is a versatile compound with several applications:

+ Chemical Intermediate: It is a key raw material in the synthesis of pharmaceuticals,
agrochemicals, and dyestuffs.[1][2]
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e Fragrance Industry: It is used as a fragrance ingredient.[13][14]

o Biomarker: As the main metabolite of cumene, it is used to monitor occupational exposure to
this solvent.[3]

Due to its potential hazards, appropriate safety precautions should be taken when handling 2-
Phenyl-2-propanol. It is harmful if swallowed and can cause skin and eye irritation.[6]
Personal protective equipment, such as gloves, eye protection, and a respirator, should be
used in a well-ventilated area.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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